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Introduction

Sulfacetamide sodium is a sulfonamide antibiotic used in ophthalmic and topical preparations

to treat bacterial infections. Accurate and reliable quantification of Sulfacetamide sodium in

pharmaceutical formulations is crucial for ensuring product quality and therapeutic efficacy. This

application note describes a robust High-Performance Liquid Chromatography (HPLC) method

with UV detection for the determination of Sulfacetamide sodium monohydrate. The presented

method is based on established protocols, including those outlined in the United States

Pharmacopeia (USP), and is suitable for quality control and research laboratories.[1][2]

Principle

This method utilizes reverse-phase HPLC to separate Sulfacetamide sodium from potential

impurities and degradation products. The separation is achieved on a C18 stationary phase

with an isocratic mobile phase consisting of a buffered organic-aqueous mixture.[3][4][5]

Quantification is performed by UV detection at a wavelength where Sulfacetamide sodium

exhibits maximum absorbance.[3][6]
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A standard HPLC system equipped with a UV detector is required. The following table

summarizes the recommended chromatographic conditions.

Parameter Recommended Conditions

HPLC System
Agilent 1100/1200 series, Waters Alliance, or

equivalent

Detector UV-Vis or Diode Array Detector (DAD)

Column
C18, 5 µm, 4.6 x 150 mm (e.g., Promosil C18,

Syncronis aQ)[1][3][5]

Mobile Phase

Methanol:Water (60:40, v/v) or Acetate Buffer

(0.01 M, pH 7):Acetonitrile:Methanol (75:20:5,

v/v/v)[3][4][5]

Flow Rate 0.8 - 1.0 mL/min[3][4][5]

Injection Volume 20 µL

Column Temperature 30°C[3][5]

Detection Wavelength 254 nm or 273 nm[3][4][5][6]

Run Time Approximately 15 minutes[3]

2. Reagents and Materials

Sulfacetamide sodium monohydrate reference standard (USP grade)

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Water (HPLC grade or purified water)

Ammonium acetate or Sodium acetate (analytical grade)

Glacial acetic acid or Orthophosphoric acid (analytical grade)
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Syringe filters (0.45 µm)

3. Standard Solution Preparation

Stock Standard Solution (e.g., 1000 µg/mL): Accurately weigh about 100 mg of

Sulfacetamide sodium monohydrate reference standard and transfer it to a 100 mL

volumetric flask. Dissolve and dilute to volume with the mobile phase.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock standard solution with the mobile phase to obtain concentrations in the range of 10 -

150 µg/mL.[5]

4. Sample Preparation (for Ophthalmic Solution)

Accurately transfer a volume of the ophthalmic solution equivalent to 100 mg of

Sulfacetamide sodium into a 100 mL volumetric flask.[6]

Dilute to volume with the mobile phase and mix well.

Further dilute an aliquot of this solution with the mobile phase to obtain a final concentration

within the calibration range (e.g., 10 µg/mL).[6]

Filter the final solution through a 0.45 µm syringe filter before injection.

5. System Suitability

Before sample analysis, perform system suitability tests to ensure the chromatographic system

is performing adequately. The acceptance criteria are listed in the table below.

Parameter Acceptance Criteria

Tailing Factor 0.9 - 1.8[1]

Relative Standard Deviation (RSD) for replicate

injections
NMT 2.0%
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Table 1: Linearity and Range

Analyte Linear Range (µg/mL) Correlation Coefficient (r²)

Sulfacetamide Sodium 10 - 150 ≥ 0.999

Table 2: Precision

Precision Level Sulfacetamide Sodium (%RSD)

Repeatability (Intra-day) ≤ 2.0%

Intermediate Precision (Inter-day) ≤ 2.0%

Table 3: Accuracy (Recovery)

Spiked Concentration (µg/mL) Mean Recovery (%)

Low 98.0 - 102.0

Medium 98.0 - 102.0

High 98.0 - 102.0

Table 4: Limit of Detection (LOD) and Limit of Quantification (LOQ)

Parameter Sulfacetamide Sodium (µg/mL)

LOD 1.15[3][5]

LOQ 3.83[3][5]
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Caption: Experimental workflow for HPLC quantification of Sulfacetamide sodium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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